Cas no 1426445-33-1 (5-chloro-3-methyl-2-nitrobenzoic acid)

• Product Name: 5-chloro-3-methyl-2-nitrobenzoic acid
• CAS No: 1426445-33-1
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD28756826
• CID: 5562127
• PubChem ID: 53429772
• Update Time: 2025-06-13

5-chloro-3-methyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-3-methyl-2-nitro-
• 5-chloro-3-methyl-2-nitrobenzoic acid

• MDL： MFCD28756826
• Inchi： 1S/C8H6ClNO4/c1-4-2-5(9)3-6(8(11)12)7(4)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： DMBKPTNTFRWDJQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=CC(C)=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 5-chloro-3-methyl-2-nitrobenzoic acid

Recent Advances in the Study of 5-Chloro-3-methyl-2-nitrobenzoic Acid (CAS: 1426445-33-1)

The compound 5-chloro-3-methyl-2-nitrobenzoic acid (CAS: 1426445-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nitrobenzoic acid derivative is increasingly recognized for its potential applications in drug discovery and development, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in modulating enzymatic activity and its utility in constructing novel pharmacophores with enhanced therapeutic properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and reactivity of 5-chloro-3-methyl-2-nitrobenzoic acid, demonstrating its efficacy as a precursor in the development of kinase inhibitors. The research team employed advanced computational modeling techniques to predict the compound's interaction with target proteins, followed by experimental validation using X-ray crystallography. Their findings revealed that derivatives of this compound exhibit selective binding to specific ATP-binding pockets, suggesting potential applications in targeted cancer therapies.

In parallel research, scientists have explored the antimicrobial properties of 5-chloro-3-methyl-2-nitrobenzoic acid derivatives. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this core scaffold yield compounds with potent activity against drug-resistant bacterial strains, including MRSA. The study highlighted the importance of the nitro and chloro substituents in enhancing membrane permeability and target engagement, providing valuable insights for future antibiotic development.

The metabolic stability and pharmacokinetic profile of 5-chloro-3-methyl-2-nitrobenzoic acid derivatives have also been investigated. A 2024 preclinical study demonstrated that certain analogs exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, with improved oral bioavailability compared to similar compounds in its class. These findings position this chemical scaffold as a promising candidate for further optimization in drug development pipelines.

Recent advancements in synthetic methodology have enabled more efficient production of 5-chloro-3-methyl-2-nitrobenzoic acid and its derivatives. A novel catalytic system developed by researchers at MIT has reduced the number of synthetic steps required while improving overall yield and purity. This technological breakthrough addresses previous challenges in large-scale production, potentially accelerating the translation of research findings into clinical applications.

Looking forward, the unique chemical properties of 5-chloro-3-methyl-2-nitrobenzoic acid continue to inspire innovative research directions. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology and as a building block for covalent inhibitors. The compound's versatility and demonstrated biological activity suggest it will remain an important focus of pharmaceutical research in the coming years.